2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(5-benzyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H18ClF3N4OS/c1-2-10-29-18(11-14-6-4-3-5-7-14)27-28-20(29)31-13-19(30)26-17-12-15(21(23,24)25)8-9-16(17)22/h2-9,12H,1,10-11,13H2,(H,26,30)
• InChI Key: LDQRRJJYERHFPQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)CC3=CC=CC=C3
• Molecular Formula: C21H18ClF3N4OS
• Molecular Weight: 466.9 g/mol

Description

2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide is a complex organic compound that features a triazole ring, a benzyl group, and a chloro-trifluoromethyl phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized via a cyclization reaction involving hydrazine and an appropriate alkyne or nitrile.

Introduction of the Benzyl Group: The benzyl group can be introduced through a nucleophilic substitution reaction.

Attachment of the Prop-2-en-1-yl Group: This can be achieved through an alkylation reaction.

Formation of the Sulfanyl Linkage: The sulfanyl group can be introduced via a thiolation reaction.

Attachment of the Chloro-trifluoromethyl Phenyl Group: This step involves a nucleophilic aromatic substitution reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the triazole ring or the chloro-trifluoromethyl phenyl group.

Substitution: The compound can undergo various substitution reactions, particularly nucleophilic aromatic substitution at the chloro-trifluoromethyl phenyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Reduced triazole derivatives or dehalogenated phenyl derivatives.

Substitution: Substituted triazole derivatives or phenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound can be used as a probe to study enzyme interactions, particularly those involving sulfanyl groups or triazole rings. It can also be used in the development of new biochemical assays.

Medicine

In medicinal chemistry, this compound has potential applications as a drug candidate. Its triazole ring and chloro-trifluoromethyl phenyl group are common motifs in many pharmaceuticals, suggesting potential activity against various biological targets.

Industry

In the industrial sector, this compound can be used in the development of new materials, particularly those requiring specific chemical functionalities such as sulfanyl groups or triazole rings.

Mechanism of Action

The mechanism of action of 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide likely involves interactions with specific molecular targets such as enzymes or receptors. The triazole ring can act as a hydrogen bond donor or acceptor, while the sulfanyl group can form covalent bonds with thiol groups in proteins. The chloro-trifluoromethyl phenyl group can enhance binding affinity through hydrophobic interactions.

Comparison with Similar Compounds

Similar Compounds

• 2-((1-((4-substituted phenyl) amino)-4,5-dimethyl-1H-imidazol-2-yl)thio)-N-(6-substitutedbenzo[d]thiazol-2-yl)acetamide
• 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives

Uniqueness

The uniqueness of 2-{[5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide lies in its combination of a triazole ring, a benzyl group, and a chloro-trifluoromethyl phenyl group